![molecular formula C15H17NO2 B3724614 2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one](/img/structure/B3724614.png)
2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one
Overview
Description
2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one, also known as DCPK, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DCPK is a cyclopentenone derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one in cancer cells involves the activation of the p53 pathway. This compound has been shown to induce the expression of p53, which is a tumor suppressor gene. Activation of the p53 pathway leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory properties. This compound has also been shown to reduce oxidative stress and improve mitochondrial function. Studies have also shown that this compound can improve cognitive function and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one in lab experiments is its low toxicity. This compound has been shown to have low toxicity in animal models, making it a safe compound to use in lab experiments. However, one of the limitations of using this compound is its low solubility in water. This can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one. One direction is to further investigate its anti-cancer properties and potential use in cancer therapy. Another direction is to investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, further research is needed to investigate the mechanism of action of this compound in different cell types and its potential use in treating other diseases.
Scientific Research Applications
2-acetyl-3-[(3,4-dimethylphenyl)amino]-2-cyclopenten-1-one has been extensively studied for its potential applications in various fields. One of the notable applications of this compound is in cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.
Properties
IUPAC Name |
1-[5-(3,4-dimethylphenyl)imino-2-hydroxycyclopenten-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-9-4-5-12(8-10(9)2)16-13-6-7-14(18)15(13)11(3)17/h4-5,8,18H,6-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYQWIPWGJDANCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N=C2CCC(=C2C(=O)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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